Cas no 1111102-73-8 (5-(2,5-dimethylphenyl)-1H-pyridin-2-one)
1111102-73-8 structure
Product Name:5-(2,5-dimethylphenyl)-1H-pyridin-2-one
CAS No:1111102-73-8
MF:C13H13NO
MW:199.248423337936
CID:2606596
PubChem ID:53217546
Update Time:2025-04-21
5-(2,5-dimethylphenyl)-1H-pyridin-2-one Chemical and Physical Properties
Names and Identifiers
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- 5-(2,5-dimethylphenyl)-1H-pyridin-2-one
- 5-(2,5-DIMETHYLPHENYL)-2-HYDROXYPYRIDINE
- 5-(2,5-Dimethylphenyl)-2-hydroxypyridine, 95%
- 1111102-73-8
- 5-(2,5-Dimethylphenyl)pyridin-2(1H)-one
- MFCD11876700
- DTXSID10682578
-
- Inchi: 1S/C13H13NO/c1-9-3-4-10(2)12(7-9)11-5-6-13(15)14-8-11/h3-8H,1-2H3,(H,14,15)
- InChI Key: ZPFBUXSRGZGPGC-UHFFFAOYSA-N
- SMILES: O=C1C=CC(=CN1)C1C=C(C)C=CC=1C
Computed Properties
- Exact Mass: 199.099714038Da
- Monoisotopic Mass: 199.099714038Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 316
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 29.1Ų
5-(2,5-dimethylphenyl)-1H-pyridin-2-one Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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